(1R,2R,3S,5R)-(-)-2,3-Pinanediol
(1R,2R,3S,5R)-(-)-2,3-Pinanediol
Brand Name:
Vulcanchem
CAS No.:
22422-34-0
VCID:
VC0140238
InChI:
InChI=1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8+,10-/m1/s1
SMILES:
CC1(C2CC1C(C(C2)O)(C)O)C
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
(1R,2R,3S,5R)-(-)-2,3-Pinanediol
CAS No.: 22422-34-0
Reference Standards
VCID: VC0140238
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
| CAS No. | 22422-34-0 |
|---|---|
| Product Name | (1R,2R,3S,5R)-(-)-2,3-Pinanediol |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | (1R,2R,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol |
| Standard InChI | InChI=1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8+,10-/m1/s1 |
| Standard InChIKey | MOILFCKRQFQVFS-BDNRQGISSA-N |
| Isomeric SMILES | C[C@]1([C@@H]2C[C@@H](C2(C)C)C[C@@H]1O)O |
| SMILES | CC1(C2CC1C(C(C2)O)(C)O)C |
| Canonical SMILES | CC1(C2CC1C(C(C2)O)(C)O)C |
| Synonyms | (1R,2R,3S,5R)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol; (-)-2-Hydroxyisopinocampheol; (1R,2R,3S,5R)-2,3-Pinanediol; (-)-(1R:2R:3S:5R)-cis-α-Pineneglycol; cis-α-Pinene Glycol; [1R-(1α,2α,3α,5α)]-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol; (-) |
| PubChem Compound | 6553875 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume